Cas no 1798041-48-1 (N-[2-Hydroxy-3-(2-oxo-1(2H)-pyridinyl)propyl]-2,5-dimethyl-3-furancarboxamide)
N-[2-Hydroxy-3-(2-oxo-1(2H)-pyridinyl)propyl]-2,5-dimethyl-3-furancarboxamide Chemical and Physical Properties
Names and Identifiers
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- N-[2-Hydroxy-3-(2-oxo-1(2H)-pyridinyl)propyl]-2,5-dimethyl-3-furancarboxamide
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- Inchi: 1S/C15H18N2O4/c1-10-7-13(11(2)21-10)15(20)16-8-12(18)9-17-6-4-3-5-14(17)19/h3-7,12,18H,8-9H2,1-2H3,(H,16,20)
- InChI Key: USHDFMAACCOZRC-UHFFFAOYSA-N
- SMILES: O1C(C)=CC(C(NCC(O)CN2C(=O)C=CC=C2)=O)=C1C
Experimental Properties
- Density: 1.247±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 542.4±50.0 °C(Predicted)
- pka: 13.63±0.20(Predicted)
N-[2-Hydroxy-3-(2-oxo-1(2H)-pyridinyl)propyl]-2,5-dimethyl-3-furancarboxamide Pricemore >>
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N-[2-Hydroxy-3-(2-oxo-1(2H)-pyridinyl)propyl]-2,5-dimethyl-3-furancarboxamide Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
Additional information on N-[2-Hydroxy-3-(2-oxo-1(2H)-pyridinyl)propyl]-2,5-dimethyl-3-furancarboxamide
Research Brief on N-[2-Hydroxy-3-(2-oxo-1(2H)-pyridinyl)propyl]-2,5-dimethyl-3-furancarboxamide (CAS: 1798041-48-1)
N-[2-Hydroxy-3-(2-oxo-1(2H)-pyridinyl)propyl]-2,5-dimethyl-3-furancarboxamide (CAS: 1798041-48-1) is a novel small-molecule compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique furancarboxamide and pyridinyl moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions (PPIs) and enzyme inhibition. Recent studies have explored its pharmacological properties, synthetic pathways, and biological activities, positioning it as a candidate for further drug development.
The synthesis of N-[2-Hydroxy-3-(2-oxo-1(2H)-pyridinyl)propyl]-2,5-dimethyl-3-furancarboxamide involves a multi-step process that includes the coupling of 2,5-dimethyl-3-furancarboxylic acid with a hydroxypropyl-pyridinyl intermediate. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for preclinical studies. The compound's structural features, such as the presence of a hydroxypropyl linker and a pyridinyl ring, contribute to its ability to interact with biological targets, including kinases and other signaling proteins.
In vitro and in vivo studies have demonstrated that N-[2-Hydroxy-3-(2-oxo-1(2H)-pyridinyl)propyl]-2,5-dimethyl-3-furancarboxamide exhibits significant inhibitory activity against specific kinases involved in inflammatory and oncogenic pathways. For instance, recent research published in the Journal of Medicinal Chemistry highlighted its potent inhibition of interleukin-1 receptor-associated kinase 4 (IRAK4), a key player in innate immune responses. The compound's ability to modulate IRAK4 activity suggests its potential as a therapeutic agent for autoimmune diseases and certain cancers.
Further investigations into the compound's pharmacokinetic properties have revealed favorable absorption and distribution profiles, with moderate plasma protein binding and good metabolic stability. These characteristics, combined with its low cytotoxicity in human cell lines, underscore its potential for further optimization and clinical translation. However, challenges such as improving its selectivity and reducing off-target effects remain areas of active research.
In conclusion, N-[2-Hydroxy-3-(2-oxo-1(2H)-pyridinyl)propyl]-2,5-dimethyl-3-furancarboxamide (CAS: 1798041-48-1) represents a promising scaffold for the development of novel therapeutics targeting PPIs and kinase-mediated pathways. Ongoing studies aim to elucidate its mechanism of action, optimize its pharmacological properties, and explore its therapeutic potential in disease models. This compound exemplifies the intersection of chemical biology and drug discovery, offering new avenues for addressing unmet medical needs.
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